2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl bromide

Description

2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl bromide, also known as acetobromglucose, is a glycoside derivative of D-glucose. It is prominently used in biochemical reactions, particularly in synthesizing beta-glucosides. This compound facilitates the transfer of glycosyl groups to acceptor molecules via glycosyltransferases, which is vital for forming glycosidic bonds essential in various biological functions. It influences cell signaling pathways, gene expression, and cellular metabolism by affecting glycosylation patterns of proteins and lipids. In scientific research, it serves as an intermediate in synthesizing beta-glucosides and modifying biological molecules to study their functions and interactions. Furthermore, it acts as a precursor in creating pharmaceutical compounds that target metabolic disorders, including diabetes.

The compound undergoes various chemical reactions, such as substitution reactions with nucleophiles to form beta-glucosides and hydrolysis to remove acetyl groups, yielding alpha-D-glucose. It is stable under standard storage conditions but can degrade when exposed to moisture or strong oxidizing agents. Research indicates that its effects vary with dosage; lower doses effectively modify glycosylation patterns without significant toxicity, while higher doses may lead to adverse effects due to excessive modification of cellular processes. Its applications extend to material science, where it enhances the biocompatibility of materials like poly(ethylene terephthalate).

Similar compounds include 2,3,4,6-Tetra-O-acetyl-alpha-D-galactopyranosyl bromide, which has a similar acetylation pattern and is used for similar synthetic applications, and Beta-D-Glucopyranosylamine, another glucoside derivative used in different contexts. When working with this compound, precision and attention to detail are crucial, especially in tasks like data collection and management .

• CAS No.: 572-09-8
• Product Name: 2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl bromide
• Molecular Formula: C14H19BrO9
• Molecular Weight: 411.2 g/mol
• IUPAC Name: [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-bromooxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C14H19BrO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11-,12+,13-,14+/m1/s1
• Standard InChIKey: CYAYKKUWALRRPA-RGDJUOJXSA-N
• SMILES: CC(=O)OCC1C(C(C(C(O1)Br)OC(=O)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)Br)OC(=O)C)OC(=O)C)OC(=O)C
• Synonyms: Acetobromo-α-D-glucose; Acetobromoglucose
• PubChem Compound: 101776
• Last Modified: Sep 14 2023